Cas no 441053-37-8 (N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide
• CAS No: 441053-37-8
• MF: C₁₄H₉F₃N₂O₃
• MW: 310.228073835373
• CID: 68100
• PubChem ID: 3531492
• Update Time: 2025-04-18

N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Nitrophenyl)-3-(trifluoromethyl)benzamide
• N-(4-nitrophenyl)[3-(trifluoromethyl)phenyl]carboxamide
• N-(4-nitrophenyl)-3-trifluoromethylbenzamide
• SCHEMBL16246847
• AC-8451
• 441053-37-8
• DTXSID40393382
• FT-0746938
• AKOS008719287
• DB-070510

• Inchi： 1S/C14H9F3N2O3/c15-14(16,17)10-3-1-2-9(8-10)13(20)18-11-4-6-12(7-5-11)19(21)22/h1-8H,(H,18,20)
• InChI Key： GJJPSRMCVUHTHT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)C=1)(F)F

Computed Properties

• Exact Mass: 310.05700
• Monoisotopic Mass: 310.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.452
• Boiling Point: 343.5°C at 760 mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.592
• PSA: 74.92000
• LogP: 4.46210